Cas no 2411332-57-3 (methyl (2E)-3-{1-(1-benzyl-1H-pyrazol-4-yl)ethylcarbamoyl}prop-2-enoate)

• Product Name: methyl (2E)-3-{1-(1-benzyl-1H-pyrazol-4-yl)ethylcarbamoyl}prop-2-enoate
• CAS No: 2411332-57-3
• MF: C₁₇H₁₉N₃O₃
• MW: 313.351063966751
• CID: 5357414
• PubChem ID: 146076857
• Update Time: 2025-09-23

methyl (2E)-3-{1-(1-benzyl-1H-pyrazol-4-yl)ethylcarbamoyl}prop-2-enoate Chemical and Physical Properties

Names and Identifiers

• Z4097795057
• Methyl (E)-4-[1-(1-benzylpyrazol-4-yl)ethylamino]-4-oxobut-2-enoate
• methyl (2E)-3-{[1-(1-benzyl-1H-pyrazol-4-yl)ethyl]carbamoyl}prop-2-enoate
• methyl (2E)-3-{1-(1-benzyl-1H-pyrazol-4-yl)ethylcarbamoyl}prop-2-enoate

• Inchi： 1S/C17H19N3O3/c1-13(19-16(21)8-9-17(22)23-2)15-10-18-20(12-15)11-14-6-4-3-5-7-14/h3-10,12-13H,11H2,1-2H3,(H,19,21)/b9-8+
• InChI Key： QGCNAFSMNZFKAK-CMDGGOBGSA-N
• SMILES： O=C(/C=C/C(=O)OC)NC(C)C1C=NN(CC2C=CC=CC=2)C=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 433
• XLogP3: 1.4
• Topological Polar Surface Area: 73.2

Additional information on methyl (2E)-3-{1-(1-benzyl-1H-pyrazol-4-yl)ethylcarbamoyl}prop-2-enoate

Comprehensive Overview of Methyl (2E)-3-{1-(1-Benzyl-1H-Pyrazol-4-yl)Ethylcarbamoyl}Prop-2-Enoate (CAS No. 2411332-57-3)

Methyl (2E)-3-{1-(1-benzyl-1H-pyrazol-4-yl)ethylcarbamoyl}prop-2-enoate, with the CAS number 2411332-57-3, is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This compound features a unique molecular structure combining a pyrazole ring, a benzyl group, and an α,β-unsaturated ester, making it a versatile intermediate for synthesizing bioactive molecules. Researchers and pharmaceutical developers are increasingly exploring its potential due to its structural modularity and functional diversity, which align with current trends in drug discovery, such as targeted therapies and small-molecule inhibitors.

The compound’s IUPAC name reflects its intricate architecture, highlighting the presence of a carbamoyl linkage and a conjugated double bond system. These features contribute to its reactivity, enabling applications in cross-coupling reactions and Michael additions, which are pivotal in modern organic synthesis. Given the rising demand for high-value intermediates in API (Active Pharmaceutical Ingredient) production, methyl (2E)-3-{1-(1-benzyl-1H-pyrazol-4-yl)ethylcarbamoyl}prop-2-enoate is frequently discussed in academic and industrial forums. Its CAS registry number (2411332-57-3) ensures precise identification in regulatory and procurement contexts, addressing the growing need for supply chain transparency in chemical sourcing.

In the context of green chemistry, this compound’s synthetic pathways are being optimized to reduce waste and improve atom economy, aligning with global sustainability goals. Recent publications have explored its role in catalyzed transformations, leveraging transition-metal complexes or organocatalysts to enhance efficiency. Such advancements resonate with the industry’s shift toward eco-friendly processes, a topic frequently searched by professionals in chemical R&D and process engineering.

From a commercial perspective, methyl (2E)-3-{1-(1-benzyl-1H-pyrazol-4-yl)ethylcarbamoyl}prop-2-enoate is often listed in catalogs of fine chemical suppliers, with purity grades tailored for lab-scale experimentation or industrial-scale production. Its pricing and availability are influenced by factors like raw material costs and synthetic complexity, which are common concerns for procurement specialists. Additionally, its stability under various storage conditions is a recurring query in chemical forums, emphasizing the need for detailed technical data sheets.

Looking ahead, the compound’s potential extends to bioconjugation and proteomics, where its electrophilic moieties could facilitate protein labeling. This aligns with the surge in interest around precision medicine and diagnostic tools, further solidifying its relevance in cutting-edge research. As the scientific community continues to explore its applications, CAS 2411332-57-3 remains a keyword of interest in patent filings and journal publications, underscoring its multidisciplinary utility.